Cas no 2259315-73-4 (4-chloro-6-(methyl-d3)pyrimidine-2,5-d2)

• Product Name: 4-chloro-6-(methyl-d3)pyrimidine-2,5-d2
• CAS No: 2259315-73-4
• MF: C₅H₅ClN₂
• MW: 133.590408086777
• CID: 6820416
• PubChem ID: 172400884
• Update Time: 2025-03-01

4-chloro-6-(methyl-d3)pyrimidine-2,5-d2 Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(methyl-d3)pyrimidine-2,5-d2
• 2259315-73-4
• CS-22073

• Inchi： 1S/C5H5ClN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3/i1D3,2D,3D
• InChI Key： MVAXKFAQKTWRAH-RHIBPKLGSA-N
• SMILES： ClC1=C([2H])C(C([2H])([2H])[2H])=NC([2H])=N1

Computed Properties

• Exact Mass: 133.0455096Da
• Monoisotopic Mass: 133.0455096Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų